Cas no 194085-74-0 ((R)-Carisbamate)

• Product Name: (R)-Carisbamate
• CAS No: 194085-74-0
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD15071198
• CID: 908089
• PubChem ID: 9942577
• Update Time: 2025-06-10

(R)-Carisbamate Chemical and Physical Properties

Names and Identifiers

• (R)-Carisbamate
• (2R)-2-(2-Chlorophenyl)-2-hydroxyethyl carbamate
• carbamate de methyle et d'hydroxy-4 phenyle
• Carbonic acid,4-hydroxyphenyl methyl ester
• (1R)-1-(2-Chlorophenyl)-
• carbamic acid (2R)-2-(2-chloro-phenyl)-2-hydroxy-ethyl ester
• QZ244ZS2F7
• OLBWFRRUHYQABZ-QMMMGPOBSA-N
• (R)-2-(2-Chlorophenyl)-2-hydroxyethyl carbamate
• SCHEMBL1037665
• TS-09144
• (R)-2-(2-Chlorophenyl)-2-hydroxyethylcarbamate
• 194085-74-0
• 194085-74-0 (R-isomer)
• Q5039678
• (1R)-1-(2-Chlorophenyl)-1,2-ethanediol 2-Carbamate
• 1,2-Ethanediol, 1-(2-chlorophenyl)-, 2-carbamate, (R)-
• UNII-QZ244ZS2F7
• CHEMBL4779038
• [(2R)-2-(2-chlorophenyl)-2-hydroxyethyl] carbamate
• (2R)-2-(2-chlorophenyl)ethyl carbamate
• MFCD15071198
• E87481
• EX-A3231
• 1,2-Ethanediol, 1-(2-chlorophenyl)-, 2-carbamate, (1R)-; 1,2-Ethanediol, 1-(2-chlorophenyl)-, 2-carbamate, (R)-; (R)-Carisbamate
• (R)-2-carbamoyloxy-1-o-chlorophenylethanol
• 1,2-Ethanediol, 1-(2-chlorophenyl)-, 2-carbamate, (1R)-
• AKOS027446305
• RWJ-452399
• CS-0146512
• HY-14948A

• MDL： MFCD15071198
• Inchi： 1S/C9H10ClNO3/c10-7-4-2-1-3-6(7)8(12)5-14-9(11)13/h1-4,8,12H,5H2,(H2,11,13)/t8-/m0/s1
• InChI Key： OLBWFRRUHYQABZ-QMMMGPOBSA-N
• SMILES： ClC1C=CC=CC=1[C@H](COC(N)=O)O

Computed Properties

• Exact Mass: 215.03500
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 73.54000
• LogP: 1.98250

Additional information on (R)-Carisbamate

(R)-Carisbamate and Its Significance in Modern Pharmaceutical Research

(R)-Carisbamate, identified by the CAS number 194085-74-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This enantiomer, specifically the (R)-configuration, has garnered attention due to its unique pharmacological properties and potential therapeutic applications. The compound belongs to a class of molecules that exhibit specific interactions with biological targets, making it a valuable candidate for further investigation in drug development.

The chemical structure of (R)-Carisbamate is characterized by its stereocenter, which plays a crucial role in determining its biological activity. The (R)-enantiomer, in particular, has been studied for its distinct pharmacokinetic and pharmacodynamic profiles compared to its (S)-counterpart. This distinction is critical in the development of enantioselective drugs, where the biological effects of one enantiomer may be desired while avoiding the adverse effects of the other.

In recent years, there has been growing interest in the use of stereoselective drugs to enhance therapeutic efficacy and minimize side effects. (R)-Carisbamate has been investigated for its potential role in treating various neurological disorders. Preliminary studies suggest that it may have neuroprotective properties, making it a promising candidate for conditions such as epilepsy and Alzheimer's disease. The compound's ability to interact with specific neurotransmitter receptors has been a focal point of research, particularly its affinity for GABAergic receptors.

The synthesis of (R)-Carisbamate presents unique challenges due to the need for high enantioselectivity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired enantiomeric purity. These methods not only ensure the quality of the final product but also contribute to the overall efficiency of drug development processes. The advancements in synthetic chemistry have enabled researchers to produce larger quantities of (R)-Carisbamate, facilitating further preclinical and clinical studies.

Preclinical studies on (R)-Carisbamate have demonstrated its potential as an anticonvulsant agent. In animal models of epilepsy, the compound has shown efficacy in reducing seizure frequency and severity. These findings are supported by mechanistic studies that highlight its interaction with GABA-A receptors, leading to increased chloride ion influx and hyperpolarization of neuronal membranes. This mechanism aligns with existing antiepileptic drugs but offers a novel approach due to its stereoselective properties.

The pharmacokinetic profile of (R)-Carisbamate has also been extensively studied. Unlike some traditional antiepileptics that exhibit linear kinetics, (R)-Carisbamate demonstrates nonlinear absorption and distribution characteristics. This complexity necessitates careful dosing regimens to ensure optimal therapeutic levels while minimizing variability among patients. Pharmacokinetic modeling has been instrumental in understanding these dynamics and predicting dosing strategies for clinical trials.

Recent clinical trials have provided valuable insights into the safety and efficacy of (R)-Carisbamate in human populations. Phase II trials have shown encouraging results in patients with refractory epilepsy, where conventional treatments have failed. The compound's ability to provide additional therapeutic benefit without significant side effects makes it an attractive option for patients with treatment-resistant epilepsy. However, further large-scale trials are needed to confirm these findings and establish optimal dosing guidelines.

Beyond its anticonvulsant properties, (R)-Carisbamate has shown promise in other neurological conditions. Studies suggest that it may have neuroprotective effects against oxidative stress and neuroinflammation, which are key pathological mechanisms in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate inflammatory pathways and protect against excitotoxicity makes it a candidate for future therapeutic strategies aimed at slowing disease progression.

The development of novel drug candidates like (R)-Carisbamate relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Advances in computational chemistry and molecular modeling have accelerated the process of identifying promising compounds and predicting their interactions with biological targets. These computational tools complement traditional experimental approaches, providing a more efficient pipeline from discovery to clinical application.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety, efficacy, and quality throughout the drug development process. Regulatory agencies such as the FDA and EMA require comprehensive data on both pharmacological properties and manufacturing processes before approving new drugs like (R)-Carisbamate. Compliance with these stringent requirements ensures that patients receive safe and effective treatments.

In conclusion, (R)-Carisbamate, identified by CAS number 194085-74-0, represents a significant advancement in pharmaceutical research due to its unique pharmacological profile and potential therapeutic applications. Its development underscores the importance of stereoselective drug design and highlights the progress made in synthetic chemistry and drug discovery methodologies. As further research unfolds, it is anticipated that additional therapeutic uses will be uncovered, expanding its role in modern medicine.